Cas no 1806785-39-6 (2-Amino-5-(difluoromethyl)-4-methoxypyridine)

• Product Name: 2-Amino-5-(difluoromethyl)-4-methoxypyridine
• CAS No: 1806785-39-6
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• CID: 4845006
• Update Time: 2025-11-02

2-Amino-5-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C7H8F2N2O/c1-12-5-2-6(10)11-3-4(5)7(8)9/h2-3,7H,1H3,(H2,10,11)
• InChI Key： ZKBDXLYOBJYKFT-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=CC=1OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-5-(difluoromethyl)-4-methoxypyridine

Professional Introduction to 2-Amino-5-(difluoromethyl)-4-methoxypyridine (CAS No. 1806785-39-6)

2-Amino-5-(difluoromethyl)-4-methoxypyridine, with the CAS number 1806785-39-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This pyridine derivative features a unique structural framework that has garnered considerable attention due to its potential applications in drug discovery and development. The presence of both amino and methoxy functional groups, combined with a difluoromethyl substituent, imparts distinct chemical properties that make it a valuable intermediate in synthesizing biologically active molecules.

The compound’s molecular structure, characterized by a pyridine core, positions it as a versatile building block for various pharmacophores. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often serving as key components in therapeutic agents targeting neurological disorders, infectious diseases, and cancer. The specific arrangement of substituents in 2-amino-5-(difluoromethyl)-4-methoxypyridine enhances its reactivity and compatibility with multiple synthetic pathways, facilitating the creation of complex drug molecules.

In recent years, the pharmaceutical industry has increasingly focused on developing novel compounds with improved efficacy and reduced side effects. The incorporation of fluorine atoms, such as in the difluoromethyl group of this compound, is a common strategy to enhance metabolic stability and binding affinity to biological targets. This modification has been extensively studied in the context of antiviral and anticancer agents, where fluorinated pyridines exhibit promising properties.

Current research highlights the utility of 2-amino-5-(difluoromethyl)-4-methoxypyridine in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. Kinase enzymes play a pivotal role in cell signaling pathways, and their inhibition can disrupt abnormal cellular processes. The compound’s structural features allow for selective binding to specific kinase domains, making it a promising candidate for further development. Several academic studies have demonstrated its potential in preclinical models, where it has shown inhibitory activity against certain kinases with high selectivity.

Additionally, the amino and methoxy functional groups provide opportunities for further chemical modifications, enabling the synthesis of analogs with tailored biological activities. This flexibility is particularly valuable in drug design pipelines, where iterative optimization is often required to achieve desired pharmacokinetic profiles. The compound’s solubility and stability under various conditions also contribute to its attractiveness as a synthetic intermediate.

The demand for high-quality intermediates like 2-amino-5-(difluoromethyl)-4-methoxypyridine has grown alongside advancements in synthetic methodologies. Modern techniques such as flow chemistry and microwave-assisted synthesis have made it possible to produce these compounds more efficiently and scalablely. This aligns with the broader trend toward sustainable pharmaceutical manufacturing, where minimizing waste and reducing reaction times are key priorities.

In conclusion, 2-amino-5-(difluoromethyl)-4-methoxypyridine (CAS No. 1806785-39-6) represents a compelling example of how structural innovation can drive progress in medicinal chemistry. Its unique combination of functional groups and favorable physicochemical properties position it as a valuable asset in the development of next-generation therapeutics. As research continues to uncover new applications for this compound, its significance in pharmaceutical innovation is likely to grow further.